Cas no 6714-41-6 (6-Oxa-2-azabicyclo[3.2.1]octan-7-one)

• Product Name: 6-Oxa-2-azabicyclo[3.2.1]octan-7-one
• CAS No: 6714-41-6
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 5745571
• PubChem ID: 76374749
• Update Time: 2025-10-28

6-Oxa-2-azabicyclo[3.2.1]octan-7-one Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-2-azabicyclo[3.2.1]octan-7-one
• 6714-41-6
• EN300-761599
• DHSZLJIGOXYLPS-UHFFFAOYSA-N
• 6-oxa-2-aza-bicyclo[3.2.1]octan-7-one

• Inchi： 1S/C6H9NO2/c8-6-5-3-4(9-6)1-2-7-5/h4-5,7H,1-3H2
• InChI Key： DHSZLJIGOXYLPS-UHFFFAOYSA-N
• SMILES： O1C(C2CC1CCN2)=O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.193±0.06 g/cm3(Predicted)
• Boiling Point: 294.6±23.0 °C(Predicted)
• pka: 8.15±0.20(Predicted)

Additional information on 6-Oxa-2-azabicyclo[3.2.1]octan-7-one

6-Oxa-2-Azabicyclo[3.2.1]Octan-7-One: A Comprehensive Overview

The compound with CAS No 6714-41-6, commonly referred to as 6-Oxa-2-Azabicyclo[3.2.1]Octan-7-One, is a structurally unique bicyclic ketone that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of bicyclic compounds, which are characterized by their two interconnected rings sharing two common atoms. The bicyclo[3.2.1]octane framework is a well-known structure in organic chemistry, and the addition of the oxa and aza substituents introduces unique electronic and steric properties that make this compound particularly interesting for various applications.

6-Oxa-2-Azabicyclo[3.2.1]Octan-7-One is notable for its rigid bicyclic structure, which provides stability and facilitates specific interactions in chemical reactions and biological systems. The presence of the ketone group at the 7-position (denoted by "-one") introduces electrophilic character, making it a potential candidate for nucleophilic attacks in organic synthesis. Additionally, the nitrogen atom at the 2-position (denoted by "aza") contributes to hydrogen bonding capabilities, enhancing its solubility in polar solvents and its potential for bioavailability in pharmaceutical applications.

Recent studies have highlighted the versatility of bicyclo[3.2.1]octane derivatives in drug design, particularly in the development of small-molecule inhibitors targeting specific enzymes or receptors. For instance, researchers have explored the use of 6-Oxa-2-Azabicyclo[3.2.1]Octan-7-One as a scaffold for designing kinase inhibitors, which are crucial in anticancer therapies due to their ability to block signaling pathways that promote tumor growth and metastasis.

In terms of synthesis, bicyclo[3.2.1]octane derivatives can be prepared through various methods, including ring-closing metathesis, which has become a popular approach due to its efficiency and selectivity in forming complex ring systems. The incorporation of oxygen and nitrogen atoms into the bicyclic framework often requires precise control over reaction conditions to ensure regioselectivity and avoid unwanted side reactions.

One of the most promising applications of 6-Oxa-2-Azabicyclo[3.2.1]Octan-7-One lies in its potential as a building block for advanced materials science applications, such as high-performance polymers or liquid crystals (LCs). The rigid bicyclic structure contributes to molecular ordering, which is essential for achieving desirable physical properties in LC materials used in display technologies.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on bicyclo[3.2.]octane derivatives, providing insights into their electronic properties and reactivity under various conditions.

In conclusion, CAS No 6714-41-6, or 6-Oxa-2-Azabicyclo[3.]Octan-, represents a versatile compound with significant potential across multiple disciplines due to its unique structural features and functional groups.